![molecular formula C20H24N2O3 B4558723 2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide](/img/structure/B4558723.png)
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide
Overview
Description
2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide is a useful research compound. Its molecular formula is C20H24N2O3 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.17869263 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Applications
Research on benzamide derivatives, including compounds closely related to "2-{[(3,5-dimethylphenoxy)acetyl]amino}-N-propylbenzamide," has shown significant anticonvulsant activities. For instance, studies on N-(substituted)-4-aminobenzamides have identified several compounds with potential anticonvulsant properties. These compounds have been tested for their ability to inhibit seizures induced by pentylenetetrazole in animal models, demonstrating the therapeutic potential of benzamide derivatives in epilepsy treatment (Afolabi & Okolie, 2013).
Antiulcer Activities
Derivatives of phenylethylamine, which share structural similarities with "this compound," have been synthesized and evaluated for their antiulcer activities. These compounds have shown promising results in preventing stress-induced gastric ulceration in rats, highlighting their potential as antiulcer agents. This research suggests that modifications of the parent compound can lead to improved solubility, bioavailability, and therapeutic efficacy in treating ulcerative conditions (Hosokami et al., 1995).
Synthesis and Characterization of Novel Compounds
Research into the synthesis and characterization of novel aromatic polyimides involves the creation of new compounds, including benzamide derivatives. These studies are crucial for developing materials with potential applications in high-performance polymers, showcasing the versatility of benzamide derivatives in material science (Butt et al., 2005).
Environmental and Analytical Chemistry
In the field of environmental and analytical chemistry, compounds similar to "this compound" have been utilized as molecular probes for the sensitive detection of carbonyl compounds in water samples. This application is essential for monitoring environmental pollutants and ensuring water quality, highlighting the importance of benzamide derivatives in environmental sciences (Houdier et al., 2000).
Properties
IUPAC Name |
2-[[2-(3,5-dimethylphenoxy)acetyl]amino]-N-propylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-4-9-21-20(24)17-7-5-6-8-18(17)22-19(23)13-25-16-11-14(2)10-15(3)12-16/h5-8,10-12H,4,9,13H2,1-3H3,(H,21,24)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNSWHYMOFUHEBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC=CC=C1NC(=O)COC2=CC(=CC(=C2)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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